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Compound of Interest

Compound Name: Trimethyl orthobutyrate

Cat. No.: B041597

Trimethyl Orthobutyrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of
trimethyl orthobutyrate, also known as 1,1,1-trimethoxybutane. This document includes a
summary of its key physical constants, detailed experimental protocols for their determination,
and a workflow for property analysis, designed for use in research and development settings.

Core Physical and Chemical Properties

Trimethyl orthobutyrate is a clear, colorless to slightly yellow liquid.[1] It is recognized for its
utility as a chemical intermediate in various organic syntheses. A summary of its significant
physical properties is presented below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b041597?utm_src=pdf-interest
https://www.benchchem.com/product/b041597?utm_src=pdf-body
https://www.benchchem.com/product/b041597?utm_src=pdf-body
https://www.chembk.com/en/chem/trimethyl%20orthobutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference Conditions
Molecular Formula C7H1603
Molar Mass 148.20 g/mol
Boiling Point 145-147 °C at 760 mmHg (lit.)[1][2][3][4]
140 - 144 °C at 760 mmHg[5]
Density 0.926 g/mL at 25 °C (lit.)[1][2]
Refractive Index (n20/D) 1.404 at 20 °C (lit.)[2][3]
1.402-1.404 [1]
Flash Point 50 °C (122 °F) closed cup[1][2]
Vapor Pressure 5.98 mmHg at 25 °CJ[1]
Solubility Soluble in Chloroform, Ethyl o

Acetate
CAS Number 43083-12-1 [L1[21131[41[5]

Experimental Protocols

Accurate determination of physical properties is critical for the application of trimethyl
orthobutyrate in synthetic chemistry and drug development. The following section outlines
detailed methodologies for measuring its boiling point and refractive index.

Determination of Boiling Point by Simple Distillation

This method is suitable for determining the boiling point of a liquid by distillation at atmospheric

pressure.
Apparatus:
e Round-bottom flask

« Distillation head (still head) with a port for a thermometer
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o Condenser (Liebig, Graham, or Allihn)

¢ Receiving flask

e Thermometer (-10 to 200 °C range)

e Heating mantle or oil bath

» Boiling chips

e Clamps and stands

Procedure:

e Place a magnetic stir bar or boiling chips into the round-bottom flask to ensure smooth
boiling.

o Add a sufficient volume of trimethyl orthobutyrate to the flask (typically 1/3 to 1/2 of the
flask's volume).

o Assemble the distillation apparatus. The thermometer bulb should be positioned so that the
top of the bulb is level with the bottom of the side-arm of the distillation head. This ensures
the measured temperature is that of the vapor in equilibrium with the liquid.

e Begin circulating cold water through the condenser.

o Gently heat the flask using the heating mantle or oil bath.

o Observe the temperature as the liquid begins to boil and the vapor condenses. The
temperature will rise and then stabilize.

» Record the temperature at which the vapor is continuously condensing and dripping into the
receiving flask. This stable temperature is the boiling point.[6]

» Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.
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Determination of Refractive Index using an Abbe
Refractometer

The refractive index is a fundamental physical property that can be used to identify and assess
the purity of a liquid sample.

Apparatus:

o Abbe refractometer

Constant temperature water bath (if the refractometer is not equipped with Peltier
temperature control)

Dropper or pipette

Lint-free tissue

Solvent for cleaning (e.g., ethanol or isopropanol)

Procedure:

Turn on the refractometer and its light source. If using a water bath, ensure it has reached
the desired temperature (typically 20°C).

e Open the prism assembly of the refractometer.

e Using a clean dropper, place a few drops of trimethyl orthobutyrate onto the surface of the
lower prism. Ensure the surface is completely covered.

e Close the prism assembly securely.

o Look through the eyepiece and adjust the handwheel until the boundary between the light
and dark fields is sharp and centered in the crosshairs.

 If a colored fringe is visible at the boundary, adjust the compensator dial until the fringe
disappears and the boundary is a sharp black-and-white line.

¢ Read the refractive index value from the scale.
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o Clean the prism surfaces thoroughly with a soft tissue and an appropriate solvent after the

measurement.

Workflow for Physical Property Analysis

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a trimethyl orthobutyrate sample.
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Workflow for Trimethyl Orthobutyrate Analysis
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Caption: A flowchart illustrating the process of receiving, testing, and analyzing a sample of
trimethyl orthobutyrate.

Safety Information

Trimethyl orthobutyrate is a flammable liquid and vapor.[5][7] It can cause skin and serious
eye irritation.[5] Appropriate personal protective equipment, including safety glasses, gloves,
and a lab coat, should be worn when handling this chemical.[2] Work should be conducted in a
well-ventilated area or a fume hood.[8] Keep away from heat, sparks, open flames, and other
ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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